BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Niobium and
Vanadium Carbide in Aluminum Bronze Alloys

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Niobium

Cat. No.: B084950

An Objective Guide for Researchers and Materials Scientists

The enhancement of mechanical and tribological properties of aluminum bronze alloys through
the incorporation of hard ceramic reinforcements is a significant area of research. Among the
various carbides, niobium carbide (NbC) and vanadium carbide (VC) have emerged as
promising candidates due to their high hardness, chemical stability, and high melting points.[1]
This guide provides a comparative analysis of the effects of NbC and VC on aluminum bronze
and similar aluminum-based alloys, supported by experimental data from recent studies. The
focus is on the influence of these carbides on patrticle size refinement during processing, and
the resulting mechanical properties such as hardness, strength, and wear resistance.

Comparative Performance Data

While direct comparative studies on the mechanical properties of NbC and VC in the same
aluminum bronze matrix are limited, existing research on aluminum alloys and composites
provides valuable insights into their relative performance. The following tables summarize key
guantitative data from studies investigating the effects of these carbides.

Table 1: Efficiency of Carbides in Particle Size Reduction of Aluminum Bronze During High-
Energy Ball Milling
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Milling Time (hours) Carbide Addition (3%) D50 Particle Size (um)
30 Niobium Carbide (NbC) 1580
30 Vanadium Carbide (VC) 182.3
50 Niobium Carbide (NbC) 251.5
50 Vanadium Carbide (VC) 52.26

Source: SciELO.[1]

Table 2: Comparative Mechanical Properties of AA6061 Aluminum Alloy Reinforced with NbC
and VC

. Compressive Yield Strength

Material Hardness (HV)
Strength (MPa) (MPa)

AA6061 Base Alloy 240 210 80

AA6061 / NbC 280 240 110

AA6061 /VC 290 245 115

AA6061 / NbC + VC
300 252 120

(Hybrid)

Note: This data is for an AA6061 aluminum alloy, not an aluminum bronze, but provides a
useful comparison of the strengthening effects of NbC and VC. Source: MDPI.[2]

Microstructural and Performance Analysis

Particle Size Refinement:

Experimental evidence strongly indicates that vanadium carbide is significantly more efficient
than niobium carbide in reducing the particle size of aluminum bronze during high-energy
mechanical milling.[1][3] After 50 hours of milling, the median particle size (D50) of aluminum
bronze powder with VC was approximately 52 um, whereas with NbC it was around 251 pm.[1]
This superior comminution efficiency of VC is attributed to its ability to promote a ductile-fragile
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particle system, which enhances the fracture of the aluminum bronze chips during milling.[1]
The smaller and more spherical particles obtained with VC addition are advantageous for
subsequent powder metallurgy processes like sintering, as they can lead to better densification
and more homogeneous microstructures.[4]

Mechanical Properties:

In aluminum-based composites, both NbC and VC act as effective reinforcing agents that
improve mechanical properties. A study on AA6061 aluminum alloy showed that the addition of
either carbide through friction stir processing led to an increase in compressive strength, yield
strength, and hardness.[2] The improvements were slightly more pronounced with VC
compared to NbC. A hybrid reinforcement of both NbC and VC resulted in the highest
mechanical properties, suggesting a synergistic effect.[2] This enhancement is attributed to
grain refinement and the inherent high hardness of the carbide particles, which restrict the
movement of dislocations within the metal matrix.[2]

Wear Resistance:

Niobium and vanadium carbides are known to enhance the wear resistance of metal matrix
composites.[4][5] While direct comparative wear data in aluminum bronze is scarce, studies on
other materials like alumina composites show that VC additions can be crucial for achieving low
wear rates.[5] The high hardness of the carbide particles helps to resist abrasion and ploughing
by counter-face materials.

Experimental Protocols
High-Energy Mechanical Milling of Aluminum Bronze with NbC/VC:

This protocol describes the methodology used to produce aluminum bronze composite
powders with niobium or vanadium carbide additions.

e Materials:

o Aluminum bronze chips (e.g., UNS C63020 with a composition of 73.6% Cu, 12.7% Al,
7.2% Fe, 4.9% Ni, 0.9% Mn).[1]

o Niobium carbide (NbC) powder.
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o Vanadium carbide (VC) powder.

o Stearic acid (as a process control agent).

e Procedure:

o Weigh 30 g of aluminum bronze chips.

o Add 3% by weight of either NbC or VC powder.

o Add 1% by weight of stearic acid.

o Place the mixture in a stainless steel jar with stainless steel balls, maintaining a mass-to-
sphere ratio of 1:10.

o Seal the jar under an inert argon atmosphere to prevent oxidation.

o Conduct milling in a planetary ball mill at a rotational speed of 300 rpm.

o Perform milling for specified durations, such as 10, 30, and 50 hours.[1][3]

o After milling, characterize the resulting powders for particle size distribution (e.g., using
laser diffraction) and morphology (e.g., using scanning electron microscopy - SEM).[1]

Fabrication of Reinforced Aluminum Alloy via Friction Stir Processing (FSP):

This protocol outlines the fabrication of a surface composite of an aluminum alloy reinforced
with NbC and/or VC.

o Materials:

o AA6061 aluminum alloy plate.

o Niobium carbide (NbC) powder.

o Vanadium carbide (VC) powder.

e Procedure:
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o Machine a groove (e.g., 2 mm wide and 3 mm deep) on the surface of the AA6061 plate.

o Pack the groove with the desired carbide powder (NbC, VC, or a mixture).

o Use a friction stir processing tool with a specific geometry (e.g., a threaded cylindrical pin).
o Set the FSP parameters, such as tool rotational speed and traverse speed.

o Perform the FSP along the groove to disperse the carbide particles into the aluminum
matrix.

o After processing, prepare cross-sections of the composite for microstructural analysis
(SEM) and mechanical testing.[2]

Mechanical and Tribological Testing:
e Hardness Testing:

o Perform microhardness testing (e.qg., Vickers hardness) on polished cross-sections of the
sintered or FSP samples. Apply a specific load for a set duration and measure the
indentation size.[6]

e Tensile/Compressive Testing:
o Prepare standardized test specimens from the bulk composite material.[7][8]
o Use a universal testing machine to apply a tensile or compressive load until failure.[7][9]

o Record the load and displacement data to determine properties like ultimate
tensile/compressive strength, yield strength, and elongation.

o Wear Testing:
o Use a pin-on-disk tribometer to evaluate the wear behavior.[10]

o Prepare a pin from the composite material and a disk from a counter-face material (e.g.,
hardened steel).
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o Apply a specific normal load and sliding speed for a set duration or distance.
o Measure the weight loss of the pin and disk to calculate the specific wear rate.

o Analyze the worn surfaces using SEM to identify the wear mechanisms.[10][11]
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Caption: Workflow for producing and characterizing carbide-reinforced aluminum bronze via
powder metallurgy.
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Caption: Logical relationship between carbide type, processing efficiency, and potential final
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

